2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenylethanol

• IUPAC Name: 2-(1-methylbenzimidazol-2-yl)-1,1-diphenylethanol
• InChI: InChI=1S/C22H20N2O/c1-24-20-15-9-8-14-19(20)23-21(24)16-22(25,17-10-4-2-5-11-17)18-12-6-3-7-13-18/h2-15,25H,16H2,1H3
• InChI Key: PAZTZBSCQOVZSR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CC(C3=CC=CC=C3)(C4=CC=CC=C4)O
• Molecular Formula: C22H20N2O
• DSSTOX Substance ID: DTXSID40971109
• Molecular Weight: 328.4 g/mol
• CAS RN: 5573-17-1

Description

2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenylethanol is a chemical compound that has gained attention in the scientific community for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of 2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenylethanol is not yet fully understood. However, studies have shown that it exhibits anti-cancer activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been shown to have neuroprotective effects by inhibiting the formation of beta-amyloid plaques, which are associated with Alzheimer's disease.
Biochemical and Physiological Effects
Studies have shown that 2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenylethanol has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity in diabetic mice. It has also been shown to improve memory and cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenylethanol is its high potency and selectivity towards cancer cells and beta-amyloid plaques. This makes it a promising candidate for drug development in these areas. However, its limited solubility in aqueous solutions and potential toxicity at high concentrations are some of the limitations that need to be addressed in future studies.

Future Directions

There are several future directions for the research on 2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenylethanol. One direction is to investigate its potential use as a therapeutic agent for other diseases, such as Parkinson's disease and multiple sclerosis. Another direction is to explore its potential use in material science for the development of more efficient OLEDs and OPVs. Additionally, further studies are needed to fully understand its mechanism of action and address its limitations in terms of solubility and toxicity.

Synthesis Methods

The synthesis of 2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenylethanol involves the reaction of 2-(1-methyl-1H-benzimidazol-2-yl) acetonitrile with benzophenone in the presence of a reducing agent, such as lithium aluminum hydride. The resulting product is a white crystalline solid with a melting point of 160-162°C.

Scientific Research Applications

2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenylethanol has been the subject of numerous scientific studies due to its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and Alzheimer's disease. In material science, it has been explored for its potential use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).